N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-(5-methoxy-2-morpholin-4-ylphenyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C20H24N2O3/c1-14-4-5-16(12-15(14)2)20(23)21-18-13-17(24-3)6-7-19(18)22-8-10-25-11-9-22/h4-7,12-13H,8-11H2,1-3H3,(H,21,23)
• InChI Key: QQXHVNSURRBRLE-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)N3CCOCC3)C

Description

N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide, also known as MMMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MMMP belongs to the class of N-phenylbenzamides, which are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Mechanism of Action

The exact mechanism of action of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide is not fully understood, but it is believed to act through multiple pathways. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that contribute to inflammation and pain. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has also been shown to activate the caspase-dependent apoptotic pathway, leading to programmed cell death in cancer cells.
Biochemical and physiological effects:
N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been shown to have several biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor properties. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has also been shown to reduce neuropathic pain in animal models, possibly through its analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide is its potential therapeutic applications in various diseases. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been shown to have anti-inflammatory, analgesic, and antitumor properties, which may be useful in the treatment of chronic pain, inflammatory diseases, and cancer. However, one of the limitations of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide is its low solubility in water, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the study of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to improve its solubility and bioavailability, which may enhance its therapeutic efficacy. Additionally, N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide could be tested in combination with other drugs to determine its potential synergistic effects. Finally, the development of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide analogs with improved pharmacokinetic properties could lead to the discovery of new and more effective therapeutic agents.

Synthesis Methods

The synthesis of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide involves a multi-step process that starts with the reaction of 5-methoxy-2-nitrobenzaldehyde with morpholine to form 5-methoxy-2-(morpholin-4-yl)benzaldehyde. This intermediate compound is then reacted with 3,4-dimethylaniline in the presence of a catalyst to form N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide. The purity and yield of N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide can be improved by using various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neuropathic pain. In cancer research, N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. N-[5-methoxy-2-(morpholin-4-yl)phenyl]-3,4-dimethylbenzamide has also been studied for its anti-inflammatory and analgesic properties, which may be useful in the treatment of chronic pain and inflammatory diseases.